Cas no 2229539-12-0 (tert-butyl 4-(2-bromo-1-hydroxyethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-bromo-1-hydroxyethyl)piperidine-1-carboxylate
• CAS No: 2229539-12-0
• MF: C₁₂H₂₂BrNO₃
• MW: 308.211983203888
• CID: 6031196
• PubChem ID: 165753865
• Update Time: 2025-10-28

tert-butyl 4-(2-bromo-1-hydroxyethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-bromo-1-hydroxyethyl)piperidine-1-carboxylate
• 2229539-12-0
• EN300-1879047

• Inchi： 1S/C12H22BrNO3/c1-12(2,3)17-11(16)14-6-4-9(5-7-14)10(15)8-13/h9-10,15H,4-8H2,1-3H3
• InChI Key： ISJBYWAXWYOZJD-UHFFFAOYSA-N
• SMILES： BrCC(C1CCN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

• Exact Mass: 307.07831g/mol
• Monoisotopic Mass: 307.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-(2-bromo-1-hydroxyethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-bromo-1-hydroxyethyl)piperidine-1-carboxylate (CAS No. 2229539-12-0)

The compound tert-butyl 4-(2-bromo-1-hydroxyethyl)piperidine-1-carboxylate (CAS No. 2229539-12-0) is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structural features, including the piperidine ring and bromo-hydroxyethyl moiety, make it a valuable building block for the development of complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in tert-butyl 4-(2-bromo-1-hydroxyethyl)piperidine-1-carboxylate is its role in the synthesis of bioactive molecules. The tert-butyl carbamate (Boc) protecting group is widely used in peptide synthesis and medicinal chemistry, offering stability and ease of deprotection. Meanwhile, the bromo and hydroxy functional groups provide excellent handles for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In recent years, the demand for piperidine derivatives has surged, driven by their prevalence in FDA-approved drugs and natural products. The tert-butyl 4-(2-bromo-1-hydroxyethyl)piperidine-1-carboxylate structure aligns with this trend, as it can serve as a precursor for chiral amines and heterocyclic compounds. These motifs are frequently explored in the context of central nervous system (CNS) therapeutics, antiviral agents, and enzyme inhibitors, addressing some of the most pressing healthcare challenges today.

From a synthetic chemistry perspective, the compound's CAS No. 2229539-12-0 is often searched in databases like SciFinder and Reaxys for its physicochemical properties and reaction pathways. Its molecular weight, solubility, and stability under various conditions are critical parameters for process optimization. Additionally, the bromo substituent allows for cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, which are pivotal in modern synthetic methodologies.

Environmental and regulatory considerations also play a role in the compound's applications. As industries move toward green chemistry principles, the efficient use of tert-butyl 4-(2-bromo-1-hydroxyethyl)piperidine-1-carboxylate in catalytic processes or flow chemistry setups has gained attention. Its potential for atom economy and reduced waste generation makes it an attractive candidate for sustainable manufacturing practices.

In summary, tert-butyl 4-(2-bromo-1-hydroxyethyl)piperidine-1-carboxylate (CAS No. 2229539-12-0) is a multifaceted compound with significant relevance in contemporary chemical research. Its structural versatility, combined with its applicability in drug development and material innovation, ensures its continued prominence in scientific literature and industrial applications. As researchers uncover new synthetic routes and biological activities, this compound is poised to remain a cornerstone of organic chemistry.